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Compound of Interest

Compound Name: Keto-itraconazole

Cat. No.: B608329 Get Quote

A Note on Terminology: The compound "Keto-itraconazole" is not a recognized chemical

name in the provided documentation. This guide pertains to Itraconazole, a potent triazole

antifungal agent. It is possible this was a conflation with a similar antifungal, Ketoconazole. The

following information is specific to Itraconazole.

Itraconazole is classified as a hazardous substance and requires careful handling to minimize

exposure.[1] It is harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[2][3][4] As a potent pharmaceutical compound, it is crucial to use a

combination of engineering controls and personal protective equipment (PPE) to ensure a safe

working environment.[5][6][7]

Hazard Identification and Safety Data Summary
Proper handling of Itraconazole is predicated on a clear understanding of its potential hazards

and physical properties. The following tables summarize key quantitative safety data.

Table 1: Toxicological Data for Itraconazole
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Parameter Value Species Reference

Acute Oral LD50 >320 mg/kg Rat [1][4]

Acute Oral LD50 >320 mg/kg Mouse [1]

Acute Oral LD50 >200 mg/kg Dog [1]

Intraperitoneal LD50 100 mg/kg Rat [4]

Intravenous LD50 40 mg/kg Rat [1]

Intravenous LD50 46.4 mg/kg Mouse [1]

Table 2: Physical and Storage Properties

Property Information

Appearance White to off-white powder

Storage Temperature 15 – 25 °C[8]

Storage Conditions
Store in a dry, well-ventilated place in a tightly

closed, light-resistant container.[8][9]

Incompatible Materials Oxidizing agents[2]

Personal Protective Equipment (PPE) for Handling
Itraconazole
A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure.

The following table outlines the recommended PPE for handling powdered Itraconazole.

Table 3: Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://datasheets.scbt.com/sc-205724.pdf
https://cdn.caymanchem.com/cdn/msds/13288m.pdf
https://datasheets.scbt.com/sc-205724.pdf
https://datasheets.scbt.com/sc-205724.pdf
https://cdn.caymanchem.com/cdn/msds/13288m.pdf
https://datasheets.scbt.com/sc-205724.pdf
https://datasheets.scbt.com/sc-205724.pdf
https://www.carlroth.com/medias/SDB-2EH4-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYwMTh8YXBwbGljYXRpb24vcGRmfGFHUmpMMmhoWXk4NU1qSTRNams1TWpBMk5qZzJMMU5FUWw4eVJVZzBYMFJGWDBWT0xuQmtaZ3wxNDk3NzNhMWIwODkzYTk5OGQ3NmE0ZjU3YmFjOWEwN2UyNTFlZGFhYTU2Y2RjOTFmNzlmOGQ1MjlhNzQwZjFk
https://www.carlroth.com/medias/SDB-2EH4-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYwMTh8YXBwbGljYXRpb24vcGRmfGFHUmpMMmhoWXk4NU1qSTRNams1TWpBMk5qZzJMMU5FUWw4eVJVZzBYMFJGWDBWT0xuQmtaZ3wxNDk3NzNhMWIwODkzYTk5OGQ3NmE0ZjU3YmFjOWEwN2UyNTFlZGFhYTU2Y2RjOTFmNzlmOGQ1MjlhNzQwZjFk
https://www.spectrumchemical.com/media/sds/I2662_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC452870050&productDescription=ITRACONAZOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part PPE Recommendation
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or Viton™ gloves are

suitable.[3] Gloves should be

tested according to EN 374.[8]

Always wash hands thoroughly

after handling.[2][8]

Eyes/Face
Safety glasses with side-

shields or goggles

If there is a splash hazard, a

full face shield should be worn

in addition to goggles.[10]

Respiratory NIOSH-approved respirator

A particulate filter respirator

(e.g., N95 or P2) is necessary

when handling the powder to

avoid dust formation.[8] Use in

a well-ventilated area,

preferably within a fume hood

or ventilated balance

enclosure.[8][11]

Body Protective clothing/Lab coat

A long-sleeved lab coat is

required.[11] For larger

quantities or in situations with

a higher risk of contamination,

disposable gowns or "bunny

suits" that close in the back are

recommended.[12]

Operational Plans: Handling and Disposal
Adherence to standardized procedures is critical for minimizing risk. The following sections

provide step-by-step guidance for handling Itraconazole and managing waste.

Experimental Workflow for Handling Itraconazole
Powder
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This workflow outlines the essential steps for safely weighing and preparing a solution of

Itraconazole in a laboratory setting.

Preparation

Handling

Post-Handling

1. Designate Handling Area
(e.g., Fume Hood, Ventilated Enclosure)

2. Don Appropriate PPE
(Gloves, Gown, Goggles, Respirator)

3. Gather All Necessary Equipment
(Spatula, Weigh Paper, Vials, Solvent)

4. Carefully Weigh Itraconazole
(Minimize dust generation)

Proceed to handling

5. Transfer Powder to Container

6. Add Solvent and Dissolve

7. Securely Seal Container

8. Decontaminate Work Surface

Proceed to cleanup

9. Dispose of Contaminated Materials
(See Disposal Plan)

10. Doff PPE Correctly

11. Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of powdered Itraconazole.

Disposal Plan for Itraconazole Waste
Proper disposal of Itraconazole and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Collection

Containment

Final Disposal

1. Collect Solid Waste
(Contaminated PPE, weigh paper, etc.)

3. Place Solid Waste in Labeled,
Sealed Hazardous Waste Bag/Container

2. Collect Liquid Waste
(Unused solutions, rinsates)

4. Place Liquid Waste in Labeled,
Sealed Hazardous Waste Container

5. Store Waste in Designated Area
(Away from incompatible materials)

6. Arrange for Pickup by an
Approved Waste Disposal Plant/Vendor

Click to download full resolution via product page

Caption: A procedural diagram for the safe disposal of Itraconazole waste.

Emergency Procedures
Spill Response:

Evacuate and alert personnel in the immediate area.[1]
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Wearing appropriate PPE, cover the spill with an absorbent material to control dust.[8]

Carefully sweep or scoop up the material and place it into a suitable, sealed container for

disposal.[2]

Clean the spill area with soap and water.

Ventilate the affected area.[8]

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2][3] Get medical attention if irritation persists.[9]

Eye Contact: Rinse cautiously with water for several minutes, including under the eyelids, for

at least 15 minutes.[2] Remove contact lenses if present and easy to do. Seek immediate

medical attention.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[2][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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